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Compound of Interest

Compound Name: Snapshot TG

CAS No.: 113691-20-6

Cat. No.: B15194753

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the responsible use and disposal of Snapshot TG, with a focus

on minimizing its environmental footprint.

Frequently Asked Questions (FAQs)
Q1: What is Snapshot TG and what are its primary components of environmental concern?

Snapshot TG is a pre-emergent herbicide, not a typical laboratory reagent. Its active

ingredients are Trifluralin and Isoxaben.[1][2][3][4] From an environmental perspective,

Trifluralin is toxic to aquatic life and has a moderate potential for bioconcentration.[1][5] The

product also contains crystalline silica, which is a health hazard if inhaled.[6][7]

Q2: How can I prevent environmental contamination during application?

To prevent contamination, it is crucial to avoid applying Snapshot TG directly to water or areas

where surface water is present.[5] Do not apply it in a manner that will directly expose canals,

lakes, streams, or ponds.[5] It is also important to prevent runoff into non-target areas.[1]

Optimum weed control is achieved when the product is activated by 0.5 inches of rainfall or
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irrigation within three days of application; this also helps to bind the active ingredients to the

soil, reducing the risk of runoff.[5]

Q3: What are the proper procedures for disposing of unused Snapshot TG and its container?

Improper disposal of excess Snapshot TG is a violation of Federal law.[1] If you have unused

product that cannot be used according to the label instructions, you should contact your State

Pesticide or Environmental Control Agency, or the Hazardous Waste representative at the

nearest EPA Regional Office for guidance.[1] For the container, it should not be reused.[5] It is

recommended to triple rinse the container and then offer it for recycling if available, or dispose

of it in a sanitary landfill or by incineration as allowed by state and local authorities.[5]

Q4: What should I do in the event of a spill?

For small spills, contain and sweep up the material and dispose of it as waste.[1] For large

spills, you should contact the manufacturer (Dow AgroSciences or Corteva Agriscience) and

prevent runoff into water bodies.[1][6][7] It is important to wear appropriate personal protective

equipment during cleanup.[8]

Q5: Are there more environmentally friendly alternatives to Snapshot TG?

Yes, several integrated weed management strategies can be employed to reduce reliance on

chemical herbicides. These include:

Manual or Mechanical Weeding: Physically removing weeds.

Mulching: Applying a layer of organic or synthetic material to the soil surface to suppress

weed growth.

Cover Cropping: Planting dense stands of specific plants to outcompete weeds.

Flame Weeding: Using a directed flame to kill weeds. The choice of alternative will depend

on the specific application and scale.

Troubleshooting Guide
Issue 1: I have leftover Snapshot TG at the end of the season. How should I store it to prevent

environmental hazards?
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Store Snapshot TG in its original, tightly closed container in a dry, well-ventilated area, away

from the reach of children.[1][8] Do not store it near water, food, or feed.[5] Proper storage

prevents accidental spills and degradation of the product, which could lead to environmental

contamination.

Issue 2: I accidentally applied Snapshot TG to a non-target area, including a small patch of

turf. What is the environmental risk and how can I mitigate it?

While turfgrasses are generally tolerant to small amounts of Snapshot TG that fall outside the

intended application area, it is not recommended for weed control in turf.[5] The primary

environmental risk is the potential for runoff into water systems. To mitigate this, lightly irrigate

the area with about 0.5 inches of water to help bind the herbicide to the soil. Avoid heavy

watering that could cause runoff. Monitor the area for any signs of stress to the non-target

plants.

Issue 3: It rained heavily immediately after I applied Snapshot TG. What is the potential for

environmental contamination?

Heavy rainfall immediately after application can increase the risk of the herbicide being washed

away into unintended areas, including water bodies. Snapshot TG's active ingredients have

low water solubility and tend to bind to soil particles, but intense rain can still cause surface

runoff of treated soil.[4][9] If you suspect significant runoff has occurred, you should report it to

your local environmental protection agency. In the future, try to apply the product when no

heavy rain is forecast for at least 24-48 hours.

Data Summary Tables
Table 1: Chemical Composition and Environmental Hazards of Snapshot TG
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Component Concentration
Key Environmental
Hazards

Trifluralin 2.0%

Toxic to freshwater, marine,

and estuarine fish and aquatic

invertebrates.[5] Moderate

bioconcentration potential.[1]

Isoxaben 0.5%
Low bioconcentration potential.

[1]

Crystalline Silica 0.9% - 8.7%
Primarily a human health

hazard (inhalation).[8]

Table 2: Recommended Application Rates for Snapshot TG

Application Scenario Rate per 1000 sq ft Rate per Acre

General Weed Control 2.3 lbs 100 lbs

Heavy Weed Infestation 4.6 lbs 200 lbs

Note: Adhering to

recommended rates minimizes

the amount of active ingredient

introduced into the

environment.

Best Practice Protocols
Protocol 1: Environmentally Conscious Application of Snapshot TG

Site Assessment: Before application, inspect the area to identify any nearby water bodies,

storm drains, or sensitive non-target plants. Create a buffer zone around these areas where

the herbicide will not be applied.

Weather Monitoring: Check the weather forecast. Do not apply if heavy rain is expected

within 48 hours, or if wind conditions could cause the granules to drift.
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Calibrate Spreader: Ensure your spreader is properly calibrated to deliver the correct

application rate as specified on the product label. This prevents over-application.

Application: Apply the granules uniformly over the target area. Use a spreader with a side-

shield or guard when applying near the edges of the treatment area to prevent granules from

entering non-target zones.

Activation: Within three days of application, apply approximately 0.5 inches of water through

irrigation to activate the herbicide and help it bind to the soil.[5] This minimizes the potential

for runoff.

Cleanup: Sweep up any stray granules from impervious surfaces like sidewalks and

driveways to prevent them from being washed into storm drains.

Protocol 2: Emergency Spill Response and Cleanup

Ensure Safety: Put on personal protective equipment (PPE), including gloves, eye

protection, and respiratory protection if there is a risk of inhaling dust.[8]

Contain the Spill: Prevent the spilled material from spreading further, especially towards

drains or water bodies. Use an absorbent material like sand or kitty litter to surround the spill.

Clean Up: Carefully sweep or scoop up the spilled granules and the absorbent material.

Place the collected material into a clearly labeled, sealable container for hazardous waste.

Decontaminate the Area: If the spill occurred on a hard surface, wipe the area with a damp

cloth. Dispose of the cloth as hazardous waste.

Dispose of Waste: Contact your local hazardous waste disposal facility or environmental

agency for instructions on how to dispose of the contained spill material. Do not dispose of it

in the regular trash or wash it down the drain.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.domyown.com/msds/Snapshot_2_5_TG_-_50_lbs__Label_20201.pdf
https://www.davey.com/media/t3sfxc2o/snapshot-25tg_sds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15194753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Snapshot TG Application

Surface Runoff

Heavy Rain

Leaching

Over-irrigation

Wind Drift

Windy Conditions

Contamination of
Water Bodies

Groundwater
Contamination

Contamination of
Non-Target Areas

Click to download full resolution via product page

Caption: Environmental contamination pathways for Snapshot TG and contributing factors.

Caption: Workflow for the environmentally conscious application of Snapshot TG.
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Caption: Decision tree for the proper handling of leftover Snapshot TG.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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